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Compound of Interest

Compound Name: c-Met-IN-18

Cat. No.: B15575265 Get Quote

Essential Safety and Handling Guide for c-Met-
IN-18
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling c-Met-IN-18. As a potent, biologically active small

molecule, it should be treated as potentially hazardous. The following procedures are based on

best practices for handling potent research-grade kinase inhibitors and are intended to

minimize exposure and ensure a safe laboratory environment.

Immediate Safety and Personal Protective
Equipment (PPE)
A multi-layered approach to Personal Protective Equipment (PPE) is mandatory when handling

c-Met-IN-18. The specific PPE required will vary depending on the laboratory activity.
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Laboratory Activity
Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)

Respirator: NIOSH-approved N95 or higher-

rated respirator to prevent inhalation of fine

powders.[1] Gloves: Two pairs of nitrile gloves

(double-gloving) to be changed immediately

upon contamination.[1] Eye Protection:

Chemical splash goggles to provide a complete

seal around the eyes.[1] Lab Coat: A dedicated,

disposable or non-absorbent lab coat.[1]

Ventilation: All weighing and aliquoting must be

performed in a certified chemical fume hood or a

powder containment hood.[1]

Solution Preparation and Handling

Gloves: Two pairs of nitrile gloves.[1] Eye

Protection: Chemical splash goggles or a face

shield if there is a significant splash risk.[1] Lab

Coat: Standard laboratory coat.[1] Ventilation:

Work should be conducted in a chemical fume

hood.[1]

Cell Culture and In Vitro Assays

Gloves: Nitrile gloves.[1] Eye Protection: Safety

glasses with side shields.[1] Lab Coat: Standard

laboratory coat.[1] Biological Safety Cabinet: All

cell culture work should be performed in a Class

II biological safety cabinet to maintain sterility

and protect the user.[1]

Waste Disposal

Gloves: Heavy-duty nitrile or butyl rubber

gloves.[1] Eye Protection: Chemical splash

goggles.[1] Lab Coat: Standard laboratory coat.

[1]

Operational Plan: From Receipt to Disposal
A clear and concise operational plan is essential for the safe management of c-Met-IN-18
within the laboratory.
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1. Receiving and Storage:

Inspect: Upon receipt, visually inspect the package for any signs of damage or leakage.[1]

Log: Document the receipt, quantity, and storage location in the laboratory's chemical

inventory.[1]

Storage: Store the compound in a tightly sealed, clearly labeled container in a cool, well-

ventilated, and designated area, away from incompatible materials.[2] Follow the supplier's

specific storage temperature recommendations, typically 4°C for solids.[2]

2. Handling and Experimental Use:

Designated Area: All work with c-Met-IN-18 should be conducted in a designated and clearly

marked area within the laboratory.[1]

Fume Hood: All manipulations of the solid compound and concentrated solutions must be

performed in a certified chemical fume hood.[1]

Avoid Contamination: Use dedicated spatulas, glassware, and other equipment. If not

possible, thoroughly decontaminate equipment after use.[1]

Hand Washing: Wash hands thoroughly with soap and water after handling the compound,

even if gloves were worn.[1]

3. Spill Management:

Evacuate: In case of a significant spill, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: For liquid spills, use an absorbent material. For solid spills, carefully cover with a

damp cloth or absorbent paper to avoid raising dust.

Clean: Use appropriate cleaning agents and decontaminate the area thoroughly.

Dispose: All cleanup materials must be disposed of as hazardous waste.
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Disposal Plan
All waste contaminated with c-Met-IN-18 must be treated as hazardous waste.[3]

Waste Type Disposal Procedure

Solid Waste
Collect in a dedicated, labeled, and sealed

hazardous waste container.[3]

Liquid Waste
Collect in a dedicated, labeled, and sealed

hazardous waste container.[3]

Contaminated Sharps

Dispose of in a puncture-resistant sharps

container labeled for hazardous chemical waste.

[3]

All waste must be disposed of or incinerated in accordance with local, state, and federal

regulations.[4]

Experimental Workflow: Safe Handling and Disposal
The following diagram outlines the key steps for the safe handling and disposal of c-Met-IN-18.
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Safe handling and disposal workflow for c-Met-IN-18.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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